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Compound of Interest

Compound Name: (E)-5-Tetradecene

Cat. No.: B196200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical techniques for the

characterization and cross-validation of (E)-5-Tetradecene. The objective is to offer a detailed

overview of Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance

(NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy, complete with

experimental protocols and comparative data to ensure accurate and reliable analytical results.

Introduction
(E)-5-Tetradecene (C₁₄H₂₈, CAS No: 41446-66-6) is a long-chain alkene with the trans

configuration at its double bond. Accurate identification and quantification of this compound are

crucial in various research and development fields, including pheromone synthesis, materials

science, and as an intermediate in drug development. Cross-validation of analytical results

using multiple orthogonal techniques is essential to confirm the identity, purity, and isomeric

integrity of the compound. This guide compares the utility of GC-MS, NMR, and FTIR for this

purpose.

Comparative Analysis of Analytical Techniques
The following table summarizes the key quantitative data obtained from the analysis of (E)-5-
Tetradecene using GC-MS, ¹H NMR, ¹³C NMR, and FTIR spectroscopy. This data serves as a

reference for the cross-validation of analytical findings.
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Analytical Technique Parameter Observed Value Interpretation

Gas Chromatography-

Mass Spectrometry

(GC-MS)

Retention Index

(Kovats, non-polar

column)

~1380

Elution characteristic

on a non-polar

stationary phase.

Molecular Ion (m/z) 196

Confirms the

molecular weight of

C₁₄H₂₈.[1]

Key Fragment Ions

(m/z)

41, 43, 55, 56, 69, 70,

83, 84, 97, 98, 111,

112, 125, 126, 139,

140, 154, 168

Characteristic

fragmentation pattern

for a long-chain

alkene.[1]

¹H Nuclear Magnetic

Resonance (NMR)

Spectroscopy

Chemical Shift (δ) of

Olefinic Protons (-

CH=CH-)

~5.4 ppm

Characteristic for

protons on a trans

double bond in a long

aliphatic chain.[2][3][4]

Coupling Constant (J)

of Olefinic Protons
~15 Hz

Confirms the trans

geometry of the

double bond.[4][5]

Chemical Shift (δ) of

Allylic Protons (=CH-

CH₂-)

~2.0 ppm
Protons adjacent to

the double bond.

Chemical Shift (δ) of

Methylene Protons (-

CH₂-)

~1.3 ppm
Protons in the

aliphatic chain.

Chemical Shift (δ) of

Methyl Protons (-CH₃)
~0.9 ppm

Terminal methyl

groups.

¹³C Nuclear Magnetic

Resonance (NMR)

Spectroscopy

Chemical Shift (δ) of

Olefinic Carbons (-

CH=CH-)

~130 ppm

Characteristic for sp²

hybridized carbons in

a trans-alkene.[4]

Chemical Shift (δ) of

Allylic Carbons (=CH-

CH₂)

~32 ppm
Carbons adjacent to

the double bond.
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Chemical Shift (δ) of

Methylene Carbons (-

CH₂-)

~22-30 ppm
Carbons in the

aliphatic chain.

Chemical Shift (δ) of

Methyl Carbons (-

CH₃)

~14 ppm
Terminal methyl

carbons.

Fourier-Transform

Infrared (FTIR)

Spectroscopy

C-H Stretch (sp² C-H) ~3020 cm⁻¹

Characteristic of C-H

bonds on a double

bond.[6][7][8]

C-H Stretch (sp³ C-H) 2850-2960 cm⁻¹

Characteristic of C-H

bonds in the aliphatic

chain.[6][7][8]

C=C Stretch ~1670 cm⁻¹

Indicates the

presence of a carbon-

carbon double bond

(trans, non-

conjugated).[6][7][8]

C-H Out-of-Plane

Bend (trans)
~965 cm⁻¹

Diagnostic peak for a

trans-substituted

double bond.[6]

Experimental Protocols
Detailed methodologies for each analytical technique are provided below to facilitate the

replication of results and ensure consistency in cross-validation efforts.

Gas Chromatography-Mass Spectrometry (GC-MS)
Objective: To determine the retention time and mass fragmentation pattern of (E)-5-
Tetradecene for identification and purity assessment.

Instrumentation:
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Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 6890 GC with 5973 MS

detector).

Column: Agilent DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).[9]

Procedure:

Sample Preparation: Prepare a 1 mg/mL solution of (E)-5-Tetradecene in a volatile solvent

such as hexane or dichloromethane.

GC Conditions:

Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp at

10 °C/min to 300 °C and hold for 5 minutes.[10]

Injection Volume: 1 µL

Split Ratio: 50:1

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.[10]

Mass Range: m/z 40-400.

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Expected Results:

A single major peak should be observed at the characteristic retention time for (E)-5-
Tetradecene.
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The mass spectrum of this peak should show a molecular ion at m/z 196 and a

fragmentation pattern consistent with the data in the comparison table.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the chemical structure, including the stereochemistry of the double bond,

of (E)-5-Tetradecene.

Instrumentation:

NMR Spectrometer (e.g., Bruker Avance 400 MHz or equivalent).

Procedure:

Sample Preparation: Dissolve approximately 10-20 mg of (E)-5-Tetradecene in ~0.7 mL of

deuterated chloroform (CDCl₃).

¹H NMR Acquisition:

Acquire the spectrum at a proton frequency of 400 MHz.

Use a sufficient number of scans to obtain a good signal-to-noise ratio.

Reference the spectrum to the residual CHCl₃ signal at 7.26 ppm.

¹³C NMR Acquisition:

Acquire the spectrum at a carbon frequency of 100 MHz.

Use proton decoupling to simplify the spectrum.

Reference the spectrum to the CDCl₃ triplet at 77.16 ppm.

Expected Results:

The ¹H NMR spectrum should display signals with chemical shifts and coupling constants as

detailed in the comparison table, confirming the presence of olefinic, allylic, methylene, and

methyl protons and the trans configuration of the double bond.[2][3][4]
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The ¹³C NMR spectrum should show the expected number of signals corresponding to the

different carbon environments in the molecule, with chemical shifts consistent with the

reference data.[4]

Fourier-Transform Infrared (FTIR) Spectroscopy
Objective: To identify the functional groups present in (E)-5-Tetradecene, particularly the

characteristic vibrations of the trans double bond and aliphatic chain.

Instrumentation:

FTIR Spectrometer (e.g., PerkinElmer Spectrum Two or equivalent) with a liquid sample

holder or an Attenuated Total Reflectance (ATR) accessory.

Procedure:

Sample Preparation (Neat Liquid):

Place a small drop of neat (E)-5-Tetradecene between two potassium bromide (KBr) or

sodium chloride (NaCl) salt plates.

Gently press the plates together to form a thin liquid film.

FTIR Acquisition:

Acquire a background spectrum of the empty salt plates or the clean ATR crystal.

Place the sample in the spectrometer's beam path.

Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

Average a sufficient number of scans (e.g., 16 or 32) to obtain a high-quality spectrum.

Expected Results:

The FTIR spectrum should exhibit absorption bands corresponding to the vibrational modes

listed in the comparison table, notably the C-H stretches, the C=C stretch, and the diagnostic

out-of-plane bend for the trans double bond.[6][7][8]
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Visualization of Analytical Workflow
The following diagrams illustrate the logical flow of the cross-validation process and the

relationship between the different analytical techniques.

Sample Preparation

Analytical Techniques

Data Interpretation

Cross-Validation

(E)-5-Tetradecene Sample

GC-MS Analysis NMR Analysis FTIR Analysis

Retention Time &
Mass Spectrum

Chemical Shifts &
Coupling Constants Vibrational Frequencies

Confirmation of
Identity, Purity, & Isomerism

GC-MS
(Separation & Fragmentation)

NMR
(Connectivity & Stereochemistry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Tetradecene, (E)- [webbook.nist.gov]

2. 1H proton nmr spectrum of E-but-2-ene Z-but-2-ene low/high resolution analysis
interpretation of chemical shifts ppm spin spin line splitting isomers E-2-butene Z-2-butene
trans-but-2-ene cis-but-2-ene trans-2-butene cis-2-butene 1H nmr doc brown's advanced
organic chemistry revision notes [docbrown.info]

3. C5H10 E-pent-2-ene 2-pentene Z-pent-2-ene low high resolution H-1 proton nmr
spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cis-pent-
2-ene trans-pent-2-ene 1-H nmr doc brown's advanced organic chemistry revision notes
[docbrown.info]

4. chem.libretexts.org [chem.libretexts.org]

5. Coupling in Cis/Trans Alkenes | OpenOChem Learn [learn.openochem.org]

6. spectroscopyonline.com [spectroscopyonline.com]

7. chem.libretexts.org [chem.libretexts.org]

8. orgchemboulder.com [orgchemboulder.com]

9. pubs.usgs.gov [pubs.usgs.gov]

10. GC/MS Analysis of Long-Chain Aldehydes from Recent Coral [scirp.org]

To cite this document: BenchChem. [Cross-Validation of Analytical Results for (E)-5-
Tetradecene: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b196200#cross-validation-of-analytical-results-for-e-5-
tetradecene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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